N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN3O3S2/c1-13-7-8-14(11-15(13)23)24-19(27)12-31-22-25-16-9-10-30-20(16)21(28)26(22)17-5-3-4-6-18(17)29-2/h3-8,11H,9-10,12H2,1-2H3,(H,24,27)
• InChI Key: MJJDQNONDNXBSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SCC3)Cl
• Molecular Formula: C22H20ClN3O3S2
• Molecular Weight: 474.0 g/mol
• CAS No.: 850915-43-4

Description

N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a thieno[3,2-d]pyrimidin-4-one derivative characterized by a 3-chloro-4-methylphenyl acetamide moiety and a 2-methoxyphenyl substituent on the pyrimidine ring.

Biological Activity

N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a compound of significant interest due to its potential biological activities. This article provides an overview of its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following structural characteristics:

• Molecular Formula : C24H20ClN3O3S
• Molecular Weight : 455.95 g/mol
• SMILES Representation : CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)OC)Cl

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes involved in cellular signaling pathways. It has been noted for its interaction with cyclooxygenase enzymes and potential effects on the inhibition of tumor growth. The compound's thieno[3,2-d]pyrimidine moiety is particularly relevant as it has been associated with various pharmacological effects.

Anticancer Properties

Research indicates that N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide exhibits significant anticancer activity. In vitro studies have demonstrated its effectiveness against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Enzyme Inhibition

This compound has shown promising results as an inhibitor of specific kinases involved in cancer progression. For instance:

• Glycogen Synthase Kinase 3 (GSK-3) : The inhibition of GSK-3 has implications for cancer therapy as it plays a role in the regulation of cell survival and proliferation.

Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes. This could make it a candidate for treating inflammatory diseases.

Case Studies

• In Vitro Studies : A study conducted on various human cancer cell lines revealed that this compound significantly reduced cell viability in a dose-dependent manner. The mechanism was linked to the activation of apoptotic pathways and modulation of cell cycle regulators.
• Animal Models : In vivo experiments using murine models demonstrated that treatment with N-(3-chloro-4-methylphenyl)-2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide resulted in reduced tumor size compared to control groups.

Comparative Analysis

Property	N-(3-chloro-4-methylphenyl)-2-thioacetamide	Other Similar Compounds
Molecular Weight	455.95 g/mol	Varies
Anticancer Activity	High	Moderate to High
Inhibition of GSK-3	Yes	Varies
Anti-inflammatory Potential	Yes	Limited

Comparison with Similar Compounds

Key Observations :

• The target compound uniquely combines a 2-methoxyphenyl group (electron-donating) and a 3-chloro-4-methylphenyl group (electron-withdrawing), balancing lipophilicity and steric effects .
• Bulky groups (e.g., benzyl in ) could hinder target binding but improve selectivity.

Key Observations :

• High yields (70–90%) are achievable via reflux in ethanol with sodium acetate or pyridine .
• Melting points correlate with molecular symmetry and hydrogen-bonding capacity; chloro/methoxy groups elevate mp (e.g., 230°C in vs. 143–145°C in ).

Lipophilicity and Solubility :

• Chloro and methoxy substituents increase logP, enhancing membrane permeability but reducing aqueous solubility .